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Compound of Interest

Compound Name:
Methyl 4,4-

difluorocyclohexanecarboxylate

CAS No.: 882855-71-2

Cat. No.: B1368299

Get Quote

An In-depth Technical Guide to Methyl 4,4-difluorocyclohexanecarboxylate: Structure,

Synthesis, and Application

Introduction
Methyl 4,4-difluorocyclohexanecarboxylate is a fluorinated cycloalkane derivative that has

emerged as a building block of significant interest in the fields of medicinal chemistry and drug

discovery. The strategic incorporation of a gem-difluoro group onto the cyclohexane ring

imparts unique and advantageous physicochemical properties that can profoundly enhance the

pharmacological profile of parent molecules.[1] The presence of fluorine can increase

metabolic stability, modulate lipophilicity (LogP), and improve binding affinity to biological

targets.[2]

This technical guide serves as a comprehensive resource for researchers and drug

development professionals, offering an in-depth overview of the structure, properties,

synthesis, and spectral analysis of Methyl 4,4-difluorocyclohexanecarboxylate.

Furthermore, it explores the functional role of this versatile intermediate in the synthesis of
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complex bioactive compounds, grounding its utility in established experimental protocols and

synthetic strategies.

Molecular Structure and Physicochemical
Properties
The foundational characteristics of a synthetic building block dictate its utility and handling.

Methyl 4,4-difluorocyclohexanecarboxylate (CAS Number: 121629-14-9) is an organic ester

featuring a cyclohexane scaffold.[3][4] The key structural feature is the geminal difluoride

substitution at the C4 position, which sterically and electronically influences the entire ring

system.

Caption: 2D Structure of Methyl 4,4-difluorocyclohexanecarboxylate.

The key physicochemical properties of this compound are summarized in the table below. This

data is essential for its proper handling, storage, and application in synthetic protocols.

Property Value Reference(s)

CAS Number 121629-14-9 [3][4][5][6][7]

Molecular Formula C₈H₁₂F₂O₂ [3][5][6][8]

Molecular Weight 178.18 g/mol

Appearance Colorless to pale yellow liquid [5]

Density ~1.1 g/cm³ [1][2][8]

Boiling Point 181.8 °C at 760 mmHg [1][2][8]

Flash Point 62.4 °C [1][2][8]

LogP 1.32 - 1.98 [1][8]

SMILES C(OC)(=O)C1CCC(F)(F)CC1 [2][5]

InChIKey
XHYGYNWRARNCHL-

UHFFFAOYSA-N
[5]
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Synthesis and Purification
From a practical standpoint, a reliable and scalable synthesis is paramount. Methyl 4,4-
difluorocyclohexanecarboxylate is most commonly prepared via the Fischer esterification of

its corresponding carboxylic acid precursor, 4,4-difluorocyclohexanecarboxylic acid.

Expertise in Method Selection: Why Fischer
Esterification?
The choice of Fischer esterification is deliberate. It is a robust, well-understood, and cost-

effective method that utilizes readily available reagents: methanol as both solvent and reactant,

and a strong acid catalyst like sulfuric acid. The reaction equilibrium is driven towards the

product by using a large excess of methanol. This approach avoids the need for more

expensive or moisture-sensitive coupling agents, making it ideal for multi-gram scale synthesis

required in drug development campaigns.
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Synthesis Pathway

Purification

4,4-Difluorocyclohexanecarboxylic Acid
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Methyl 4,4-difluorocyclohexanecarboxylate

 Heat/Reflux 

Aqueous Workup
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Pure Product (>95%)

Click to download full resolution via product page

Caption: General workflow for synthesis and purification.

Detailed Experimental Protocol: Synthesis
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This protocol describes the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate from

4,4-difluorocyclohexanecarboxylic acid.[1][9]

Materials:

4,4-Difluorocyclohexanecarboxylic acid (1.0 eq)

Methanol (MeOH), anhydrous (20-30 fold excess by volume)

Sulfuric acid (H₂SO₄), concentrated (0.1-0.2 eq)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Ethyl acetate (EtOAc)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, add 4,4-difluorocyclohexanecarboxylic acid.

Reagent Addition: Add anhydrous methanol to dissolve the starting material. Carefully, add

the concentrated sulfuric acid dropwise while stirring. Causality Note: The acid protonates

the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic

and susceptible to nucleophilic attack by methanol.

Reaction: Heat the mixture to reflux (approximately 65-70 °C) and maintain for 4-6 hours.

Reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS by

observing the disappearance of the starting material.

Workup - Quenching: After cooling to room temperature, carefully neutralize the excess acid

by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

Trustworthiness Check: This step is critical to remove the acid catalyst and any unreacted

carboxylic acid, which would otherwise complicate purification.
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Workup - Extraction: Reduce the volume of methanol under reduced pressure. Partition the

remaining residue between ethyl acetate and water. Separate the layers and extract the

aqueous layer twice more with ethyl acetate.

Workup - Washing: Combine the organic layers and wash sequentially with saturated sodium

bicarbonate solution and brine. This removes residual water-soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification: The crude ester can be purified by vacuum distillation or silica gel column

chromatography to afford the final product as a clear liquid.

Spectroscopic Analysis and Characterization
Rigorous characterization is a non-negotiable step to confirm the identity and purity of the

synthesized compound. The primary techniques employed are Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS).

Interpreting the Data: Hallmarks of the Structure
¹H NMR: The spectrum should contain a characteristic singlet for the methyl ester protons (-

OCH₃) around 3.7 ppm. The cyclohexane protons will appear as a series of complex

multiplets between 1.5 and 2.5 ppm. The integration of these regions should correspond to a

3H:9H ratio.

¹³C NMR: Key signals include the ester carbonyl carbon (~175 ppm), the methoxy carbon (-

OCH₃) around 52 ppm, and the unique quaternary carbon bonded to the two fluorine atoms

(C4). This C4 signal will appear as a triplet due to C-F coupling. The other cyclohexane

carbons will appear in the 20-40 ppm range.

Mass Spectrometry (MS): Electron Ionization (EI) mass spectrometry will show the molecular

ion peak (M⁺) at m/z = 178. The fragmentation pattern can provide further structural

confirmation.
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Analysis Technique Expected Observation

¹H NMR (CDCl₃)
~3.7 ppm (s, 3H, -OCH₃), 1.5-2.5 ppm (m, 9H,

cyclohexane protons)

¹³C NMR (CDCl₃)

~175 ppm (C=O), ~120 ppm (t, J ≈ 240 Hz, C-

F₂), ~52 ppm (-OCH₃), 20-40 ppm (cyclohexane

CH/CH₂)

MS (EI) Molecular Ion (M⁺) at m/z = 178.1

Applications in Drug Discovery and Medicinal
Chemistry
While not typically a therapeutic agent itself, Methyl 4,4-difluorocyclohexanecarboxylate is a

valuable intermediate for constructing more complex molecules with potential biological activity.

[2] Its primary utility lies in its role as a fluorinated scaffold.

Key Advantages in Drug Design:

Metabolic Stability: The gem-difluoro group at the C4 position blocks a potential site of

metabolic oxidation (cytochrome P450 hydroxylation), which can increase the half-life and

oral bioavailability of a drug candidate.

Conformational Control: The bulky and electron-withdrawing fluorine atoms can lock the

cyclohexane ring into a preferred conformation, which can lead to more selective binding to a

protein target.

Modulation of pKa: The strong inductive effect of the fluorine atoms can lower the pKa of

nearby functional groups, influencing a molecule's ionization state and its ability to cross cell

membranes.

Lipophilicity Tuning: Fluorine substitution generally increases lipophilicity, which can be

strategically employed to optimize a drug's absorption, distribution, metabolism, and

excretion (ADME) profile.
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The compound is particularly important in the synthesis of spirocyclic proline derivatives, which

are valuable scaffolds in modern drug design.[3] It has also been explored as an intermediate

in the development of potential anti-cancer and anti-inflammatory agents.[3]

Caption: Role as a building block in drug development pipeline.

Conclusion
Methyl 4,4-difluorocyclohexanecarboxylate is more than just a chemical reagent; it is a

strategic tool for the modern medicinal chemist. Its unique combination of a conformationally

relevant cyclohexane scaffold and the powerful modulatory effects of the gem-difluoro group

makes it an indispensable intermediate.[3] A thorough understanding of its properties,

synthesis, and characterization, as detailed in this guide, empowers researchers to confidently

and effectively leverage this compound in the rational design of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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